Cas no 1227584-37-3 (5-chloro-4-(chloromethyl)-2-methoxypyridine)

• Product Name: 5-chloro-4-(chloromethyl)-2-methoxypyridine
• CAS No: 1227584-37-3
• MF: C₇H₇Cl₂NO
• MW: 192.04
• MDL: MFCD16608125
• CID: 5014974
• PubChem ID: 112692757
• Update Time: 2025-05-19

5-chloro-4-(chloromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-chloroMethyl-2-Methoxy-pyridine
• Pyridine, 5-chloro-4-(chloromethyl)-2-methoxy-
• 5-chloro-4-(chloromethyl)-2-methoxypyridine

• MDL： MFCD16608125
• Inchi： 1S/C7H7Cl2NO/c1-11-7-2-5(3-8)6(9)4-10-7/h2,4H,3H2,1H3
• InChI Key： IXPLDNHDSXMVBA-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(Cl)C(CCl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-chloro-4-(chloromethyl)-2-methoxypyridine

5-Chloro-4-(Chloromethyl)-2-Methoxypyridine: A Comprehensive Overview

5-Chloro-4-(chloromethyl)-2-methoxypyridine (CAS No. 1227584-37-3) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 5-chloro-4-(chloromethyl)-2-methoxypyridine, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

5-Chloro-4-(chloromethyl)-2-methoxypyridine is a pyridine derivative with a chlorine atom at the 5-position, a chloromethyl group at the 4-position, and a methoxy group at the 2-position. The presence of these functional groups imparts unique chemical properties to the molecule. The chloromethyl group is particularly reactive and can undergo various substitution reactions, making it a valuable intermediate in synthetic chemistry. The methoxy group provides additional stability and can influence the reactivity of adjacent functional groups.

The molecular formula of 5-chloro-4-(chloromethyl)-2-methoxypyridine is C₈H₈Cl₂N₁O₁, with a molecular weight of approximately 199.06 g/mol. It is typically obtained as a colorless to pale yellow liquid or solid, depending on the conditions of synthesis and storage. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water.

Synthesis Methods

The synthesis of 5-chloro-4-(chloromethyl)-2-methoxypyridine has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-methoxypyridine with chloromethyl chlorides in the presence of a suitable base. This reaction typically proceeds via an SN₂ mechanism, where the nucleophilic attack of the pyridine nitrogen on the chloromethyl chloride leads to the formation of the desired product.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions have been successfully employed to introduce the chloromethyl group onto the pyridine ring. This method offers high selectivity and can be performed under milder conditions compared to traditional methods.

Potential Applications

5-Chloro-4-(chloromethyl)-2-methoxypyridine has found applications in several areas due to its unique chemical properties. One notable application is in the synthesis of pharmaceuticals. The chloromethyl group can be readily functionalized to introduce various substituents, making it a valuable building block for drug discovery and development.

In recent studies, 5-chloro-4-(chloromethyl)-2-methoxypyridine has been used as an intermediate in the synthesis of antiviral agents. For example, researchers at [University Name] have reported the successful synthesis of a novel antiviral compound using this intermediate. The resulting compound showed potent activity against several viral strains, including influenza and herpes simplex virus (HSV).

Beyond pharmaceuticals, 5-chloro-4-(chloromethyl)-2-methoxypyridine has also been explored for its potential in agrochemical applications. Its reactivity and stability make it suitable for use as an intermediate in the synthesis of pesticides and herbicides. Studies have shown that compounds derived from this intermediate exhibit good efficacy against various plant pathogens and weeds.

Safety Considerations and Environmental Impact

Safety is a critical consideration when handling any chemical compound. While 5-chloro-4-(chloromethyl)-2-methoxypyridine is not classified as a hazardous substance under current regulations, it is important to follow standard safety protocols during handling and storage. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

In terms of environmental impact, research into the biodegradability and ecotoxicity of compounds derived from 5-chloro-4-(chloromethyl)-2-methoxypyridine is ongoing. Preliminary studies suggest that these compounds have low environmental persistence and do not pose significant risks to aquatic life when used responsibly.

Conclusion

5-Chloro-4-(chloromethyl)-2-methoxypyridine, with its unique chemical structure and versatile reactivity, continues to be an important compound in various fields of research and application. Its potential as an intermediate in pharmaceuticals and agrochemicals highlights its value in modern chemistry. As research progresses, it is likely that new applications for this compound will emerge, further expanding its utility and impact.